Cas no 1806736-26-4 (Methyl 2-hydroxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 2-hydroxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1806736-26-4
• MF: C₁₀H₁₀F₃NO₄
• MW: 265.185913562775
• CID: 4830883
• Update Time: 2025-05-19

Methyl 2-hydroxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H10F3NO4/c1-5-3-7(18-10(11,12)13)6(14-9(5)16)4-8(15)17-2/h3H,4H2,1-2H3,(H,14,16)
• InChI Key： GDWBYDXMUHSEQG-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)C(NC=1CC(=O)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 437
• XLogP3: 1.3
• Topological Polar Surface Area: 64.599

Additional information on Methyl 2-hydroxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate

Methyl 2-hydroxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1806736-26-4): A Comprehensive Overview

Methyl 2-hydroxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate, identified by its CAS number 1806736-26-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its pyridine core structure modified with hydroxyl, methyl, and trifluoromethoxy substituents, has garnered attention due to its potential applications in the development of novel therapeutic agents.

The structural motif of Methyl 2-hydroxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate positions it as a valuable intermediate in synthetic chemistry. The presence of a trifluoromethoxy group enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug design. Additionally, the hydroxyl and methyl groups contribute to its reactivity, enabling diverse functionalization pathways that can be exploited in medicinal chemistry.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways. The pyridine scaffold is particularly prominent in this context, given its prevalence in bioactive molecules. Research has demonstrated that pyridine derivatives can modulate enzyme activity and receptor binding, making them promising candidates for therapeutic intervention. Among these derivatives, Methyl 2-hydroxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate stands out due to its unique substitution pattern, which may confer specific pharmacological properties.

One of the most compelling aspects of Methyl 2-hydroxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate is its potential role in the synthesis of kinase inhibitors. Kinases are a class of enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that disrupt aberrant signaling networks. The structural features of this compound make it a versatile building block for such inhibitors.

Furthermore, the trifluoromethoxy group in Methyl 2-hydroxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate has been shown to improve drug-like properties such as solubility and binding affinity. This modification is particularly relevant in the context of central nervous system (CNS) drug development, where lipophilicity is often a critical determinant of brain penetration. The ability to fine-tune these properties through structural modifications offers a significant advantage in optimizing drug candidates.

Recent studies have also explored the use of computational methods to predict the biological activity of pyridine derivatives like Methyl 2-hydroxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate. Advanced modeling techniques have enabled researchers to identify potential binding pockets and optimize molecular interactions with target proteins. These computational approaches have accelerated the discovery process by allowing virtual screening and rapid design iterations.

The synthesis of Methyl 2-hydroxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate involves multi-step organic transformations that highlight the compound's synthetic utility. The reaction sequence typically begins with the functionalization of a pyridine precursor, followed by selective introduction of hydroxyl, methyl, and trifluoromethoxy groups. Each step requires careful optimization to ensure high yield and purity.

In addition to its pharmaceutical applications, Methyl 2-hydroxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate has potential uses in agrochemical research. Pyridine derivatives are known to exhibit herbicidal and insecticidal properties, making them valuable in crop protection strategies. The unique structural features of this compound may contribute to its efficacy against resistant pests and weeds.

The growing body of research on Methyl 2-hydroxy-3-methyl-5-(trifluoromethoxy)pyridine-6-acetate underscores its importance as a versatile intermediate in synthetic chemistry and drug discovery. As new methodologies emerge for molecular design and synthesis, the applications of this compound are expected to expand further. Continued investigation into its biological activity and synthetic pathways will undoubtedly yield novel insights and therapeutic opportunities.